
Cerium-139: An In-depth Technical Guide for
Research Applications

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Cerium-139

CAS No.: 13982-30-4

Cat. No.: B14706780

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data,

radiological properties, and handling protocols for Cerium-139 (¹³⁹Ce). The information is

intended to support researchers, scientists, and drug development professionals in the safe

and effective use of this radioisotope in a laboratory setting.

General Information
Cerium-139 is a radioisotope of the element cerium, which is a soft, ductile, silvery-white metal

that tarnishes in air.[1] As a member of the lanthanide series, it exhibits characteristic chemical

properties, including a stable +3 oxidation state.[1] ¹³⁹Ce is an artificially produced radionuclide,

first identified in 1948, and is primarily used for academic research, as a reference source for

calibration, and in medical imaging applications.[2]

Physical and Radiological Data
A summary of the key physical and radiological properties of Cerium-139 is presented in the

tables below. This data is essential for shielding calculations, dose assessments, and
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experimental design.

Table 1: General and Nuclear Properties of Cerium-139

Property Value Reference

Chemical Symbol ¹³⁹Ce [2]

Atomic Number (Z) 58 [2]

Mass Number (A) 139 [2]

Atomic Mass 138.9066470 u [2]

Half-life (T½) 137.642 days [2]

Decay Mode Electron Capture (100%) [3]

Daughter Nuclide
Lanthanum-139 (¹³⁹La)

(Stable)
[4]

Specific Activity ≥ 25 mBq/mg [3]

Table 2: Radioactive Emissions of Cerium-139

Radiation Type Energy (keV) Quantum Yield (%) Reference

Gamma 165.8575 80.0 [3]

X-ray (KX) 34.138 77.53 [3]

Hazard Identification and Safety Precautions
The hazards associated with Cerium-139 are both radiological and chemical. The primary

hazard is exposure to gamma and X-ray radiation. In addition, the chemical properties of

cerium metal present fire and reactivity hazards.

Radiological Hazards
Cerium-139 emits penetrating gamma radiation, which necessitates appropriate shielding to

minimize external exposure. The principles of Time, Distance, and Shielding are paramount for
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radiation protection. Internal exposure can occur through inhalation, ingestion, or absorption

through the skin, making containment and proper handling techniques crucial.

Chemical Hazards
Stable cerium is a flammable solid and can ignite spontaneously in air, especially as a powder.

[5] It reacts with water and acids to produce flammable hydrogen gas.[5] While the quantities of

Cerium-139 used in research are typically small, these chemical properties must be

considered.

Table 3: Hazard Statements for Cerium

Hazard Statement Description Reference

H228 Flammable solid [5]

H261
In contact with water releases

flammable gases
[6]

Safety Precautions
A multi-faceted approach to safety is required when handling Cerium-139, incorporating both

radiological and chemical safety protocols.

Personal Protective Equipment (PPE):

Lab coat

Safety glasses with side shields

Disposable gloves (double-gloving is recommended)

Dosimetry badges to monitor radiation exposure

Engineering Controls:

Work in a designated and properly shielded fume hood or glove box.

Use remote handling tools to increase distance from the source.
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Ensure adequate ventilation.

General Laboratory Practices:

No eating, drinking, or smoking in the laboratory.

Wash hands thoroughly after handling radioactive materials.

Clearly label all containers with the radionuclide, activity, and date.

Conduct regular contamination surveys of the work area.

Experimental Protocols
Cerium-139 is utilized in various research applications, primarily as a gamma-ray source for

imaging and as a tracer in biological studies. The following sections outline generalized

protocols for these applications.

Production of Cerium-139
Cerium-139 is typically produced in a cyclotron by bombarding a Lanthanum-139 target with

protons via the ¹³⁹La(p,n)¹³⁹Ce nuclear reaction.[7] Following irradiation, the Cerium-139 is

chemically separated and purified, often using ion exchange chromatography.[8]

Cerium-139 Production Workflow

Proton Beam
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¹³⁹La(p,n)¹³⁹Ce

Lanthanum-139 Target

Target Dissolution Ion Exchange
Chromatography Purified Cerium-139
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Cerium-139 Production Workflow
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Cerium-139 as a Transmission Source in SPECT Imaging
Cerium-139 can be used as a scanning line source for attenuation correction in Single Photon

Emission Computed Tomography (SPECT).[9] This allows for more accurate quantification of

the distribution of a primary imaging radiopharmaceutical.

Methodology:

Source Preparation: A calibrated Cerium-139 line source is prepared and placed in the

SPECT scanner's transmission source holder.

Phantom/Patient Positioning: The phantom or patient is positioned on the imaging bed.

Simultaneous Acquisition: Transmission data from the Cerium-139 source and emission

data from the primary radiopharmaceutical (e.g., Technetium-99m) are acquired

simultaneously.

Image Reconstruction: The transmission data is used to generate an attenuation map. This

map is then applied during the reconstruction of the emission data to correct for photon

attenuation.

Data Analysis: The attenuation-corrected SPECT images are analyzed to provide a more

accurate quantitative assessment of radiotracer uptake.
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SPECT Imaging with ¹³⁹Ce Attenuation Correction
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SPECT Attenuation Correction Workflow

Cerium-139 as a Biological Tracer
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Cerium-139 can be used as a tracer to study the biodistribution and pharmacokinetics of

cerium-containing compounds or nanoparticles.

Methodology:

Radiolabeling: The compound of interest is labeled with Cerium-139. This may involve direct

incorporation of the radioisotope or chelation.

Quality Control: The radiolabeled compound is tested for radiochemical purity using

techniques such as thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Animal Administration: The radiolabeled compound is administered to the animal model,

typically via intravenous injection.

Biodistribution Study: At various time points post-injection, animals are euthanized, and

tissues of interest are harvested, weighed, and counted in a gamma counter to determine

the amount of radioactivity.

Data Analysis: The data is expressed as the percentage of the injected dose per gram of

tissue (%ID/g) to determine the biodistribution profile of the compound.

Biological Effects and Signaling Pathways
While specific studies on the signaling pathways affected by the Cerium-139 isotope are

limited, research on cerium oxide nanoparticles provides insights into the potential biological

effects of cerium. Exposure to cerium compounds has been shown to induce oxidative stress

and activate cellular signaling pathways, including the Mitogen-Activated Protein Kinase

(MAPK) pathway.[10]

Cerium can lead to an increase in reactive oxygen species (ROS), which in turn can activate

the MAPK signaling cascade (ERK1/2, JNK, and p38).[10] This activation can lead to a variety

of cellular responses, including apoptosis (programmed cell death).[10] Pre-treatment with

antioxidants like N-acetyl-cysteine (NAC) has been shown to mitigate these effects.[10]
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Potential Cerium-Induced Signaling Pathway
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Cerium-Induced MAPK Signaling Pathway

Emergency Procedures
In the event of a spill or personal contamination, immediate action is necessary to minimize

exposure and prevent the spread of contamination.

Minor Spills:

Notify all personnel in the area.

Contain the spill with absorbent paper.
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Wear appropriate PPE.

Clean the area from the outer edge of the spill towards the center.

Place all contaminated materials in a designated radioactive waste container.

Survey the area and personnel for contamination.

Major Spills or Personal Contamination:

Attend to any injured or contaminated individuals first.

Evacuate the immediate area.

Notify the institution's Radiation Safety Officer (RSO) immediately.

Follow the instructions of the RSO and emergency personnel.

Waste Disposal
All waste contaminated with Cerium-139 must be disposed of as radioactive waste in

accordance with institutional and regulatory guidelines. Waste should be segregated by its

physical form (solid, liquid) and half-life. Given Cerium-139's half-life of 137.6 days, it is

classified as a long-lived isotope and requires specific disposal procedures. Dry solid waste

should be placed in clearly labeled, durable containers. Liquid waste should be stored in

sealed, non-reactive containers.

This guide is intended as a starting point for the safe handling and use of Cerium-139.

Researchers must always consult their institution's specific safety protocols and the relevant

regulatory guidelines before beginning any work with radioactive materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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